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Compound of Interest

Compound Name: 2-Methyl-4-heptanol

Cat. No.: B013450 Get Quote

An In-Depth Technical Guide to the Physical Properties of 2-Methyl-4-heptanol

Introduction
This technical guide provides a comprehensive overview of the key physical properties of 2-
Methyl-4-heptanol, specifically its boiling point and density. The information is tailored for

researchers, scientists, and professionals in drug development who require precise and reliable

data for their work. This document includes a summary of quantitative data, detailed

experimental protocols for the determination of these properties, and a workflow diagram to

illustrate the logical process of property determination.

Physical Properties of 2-Methyl-4-heptanol
The physical characteristics of 2-Methyl-4-heptanol are crucial for its application and handling

in a laboratory setting. The boiling point and density are fundamental parameters for

purification, reaction setup, and safety protocols.

Data Presentation
The following table summarizes the reported physical properties of 2-Methyl-4-heptanol from

various sources.
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Physical Property Value

Boiling Point 164 - 166.3 °C at 760 mmHg[1][2][3][4]

Density 0.8098 - 0.819 g/mL[1][2][3][4]

Melting Point -81 °C[1][2][4]

Refractive Index 1.4196 - 1.424[1][2][3]

Experimental Protocols
The determination of the boiling point and density of a liquid compound such as 2-Methyl-4-
heptanol requires precise and standardized experimental procedures. The following sections

detail the general methodologies for these measurements.

Determination of Boiling Point (Capillary Tube Method)
The capillary tube method is a common and effective technique for determining the boiling

point of a small quantity of liquid.[5][6][7][8]

Apparatus:

Thiele tube or similar heating apparatus (e.g., MelTemp apparatus)[8][9]

Thermometer

Small test tube or sample vial

Capillary tube (sealed at one end)

Heat source (e.g., Bunsen burner or heating mantle)

Liquid for heating bath (e.g., mineral oil)

Procedure:

A small amount of 2-Methyl-4-heptanol is placed into the small test tube or sample vial.

A capillary tube, sealed at one end, is inverted and placed into the liquid sample.
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The test tube is attached to a thermometer, ensuring the sample is at the same level as the

thermometer bulb.

The entire assembly is immersed in a heating bath within the Thiele tube.

The heating bath is gently and uniformly heated.[6]

As the temperature approaches the boiling point, a stream of bubbles will emerge from the

open end of the capillary tube.

The heat is carefully adjusted to maintain a steady stream of bubbles.

The heat source is then removed, and the bath is allowed to cool slowly.

The boiling point is recorded as the temperature at which the liquid just begins to enter the

capillary tube.[8]

Determination of Density (Pycnometer or Graduated
Cylinder Method)
The density of a liquid can be determined by measuring its mass and volume.[10][11][12]

Apparatus:

Pycnometer or a graduated cylinder

Analytical balance

Thermometer

Procedure:

The mass of the clean, dry pycnometer or graduated cylinder is accurately measured using

an analytical balance.[11]

The container is filled with a known volume of 2-Methyl-4-heptanol. The volume is read

precisely from the graduations on the cylinder or is a known quantity for the pycnometer.[11]
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The mass of the container with the liquid is measured.

The temperature of the liquid is recorded, as density is temperature-dependent.

The mass of the liquid is calculated by subtracting the mass of the empty container from the

mass of the container with the liquid.[11]

The density is then calculated using the formula: Density = Mass / Volume.[10]

Workflow for Physical Property Determination
The following diagram illustrates the logical workflow for the experimental determination of the

boiling point and density of a chemical compound like 2-Methyl-4-heptanol.
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Physical Property Determination Workflow
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Workflow for Determining Physical Properties.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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